Cas no 2680599-58-8 (2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic acid)

• Product Name: 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic acid
• CAS No: 2680599-58-8
• MF: C₁₁H₁₄F₃NO₄
• MW: 281.228374004364
• CID: 6532218
• PubChem ID: 165906928
• Update Time: 2025-06-09

2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286075
• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic acid
• 2680599-58-8
• 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic acid

• Inchi： 1S/C11H14F3NO4/c1-2-6-19-9(18)15-7(8(16)17)10(4-3-5-10)11(12,13)14/h2,7H,1,3-6H2,(H,15,18)(H,16,17)
• InChI Key： LXYGKLIWLFAZRP-UHFFFAOYSA-N
• SMILES： FC(C1(C(C(=O)O)NC(=O)OCC=C)CCC1)(F)F

Computed Properties

• Exact Mass: 281.08749241g/mol
• Monoisotopic Mass: 281.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic acid

Introduction to 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic Acid (CAS No. 2680599-58-8)

2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic acid, identified by its CAS number 2680599-58-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a combination of functional groups including an amide bond, a trifluoromethyl-substituted cyclobutyl moiety, and an ester group, presents a unique structural framework that makes it a promising candidate for further exploration in medicinal chemistry.

The compound's structure is characterized by a central acetic acid derivative, where the carboxyl group is modified with an amide linkage and an ester moiety. The presence of the prop-2-en-1-yloxy group (allyl ether) introduces flexibility and potential for further derivatization, while the trifluoromethyl substituent on the cyclobutyl ring enhances lipophilicity and metabolic stability, which are critical factors in drug design. These features collectively contribute to its potential as a building block for novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules with trifluoromethyl groups due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic resistance. The cyclobutyl ring, while less common than other cyclic structures like cyclohexane or benzene rings, offers distinct conformational constraints that can influence binding affinity and selectivity. This makes 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic acid a particularly intriguing compound for researchers seeking to develop next-generation drugs.

One of the most compelling aspects of this compound is its potential utility in the synthesis of peptide mimetics and protease inhibitors. The amide bond in its structure can serve as a scaffold for mimicking peptide sequences, which is crucial for targeting protein-protein interactions. Additionally, the trifluoromethyl group can enhance binding interactions by increasing hydrophobicity and reducing susceptibility to enzymatic degradation. These properties have made it a subject of interest in the development of treatments for various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies using molecular dynamics simulations have revealed that the trifluoromethyl group and the cyclobutyl ring interact favorably with specific pockets on target proteins, suggesting strong binding potential. Furthermore, the flexibility introduced by the prop-2-en-1-yloxy group allows for conformational adaptation, which can improve drug-like properties such as solubility and bioavailability.

The synthesis of 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However, recent methodologies in organic synthesis, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecules like this one with greater efficiency than ever before.

In addition to its pharmaceutical applications, this compound has shown promise in materials science due to its unique structural features. The combination of rigid and flexible segments can lead to interesting physicochemical properties, making it a candidate for applications in polymers or liquid crystals. While these applications are still in their infancy, they highlight the broad utility of molecules like this one beyond traditional drug discovery.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclobutyl]acetic acid are likely to play an increasingly important role in drug development. Their unique structural features offer a rich palette for medicinal chemists to explore, enabling the design of molecules with enhanced potency, selectivity, and pharmacokinetic profiles. With ongoing advancements in synthetic methodologies and computational tools, the future looks bright for this fascinating compound.